N-[2-[tert-butyl(dimethyl)silyl]oxyethyl]oxetan-3-amine

• IUPAC Name: N-[2-[tert-butyl(dimethyl)silyl]oxyethyl]oxetan-3-amine
• InChI: InChI=1S/C11H25NO2Si/c1-11(2,3)15(4,5)14-7-6-12-10-8-13-9-10/h10,12H,6-9H2,1-5H3
• InChI Key: FQUNDUIRVDRSPV-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)[Si](C)(C)OCCNC1COC1
• Molecular Formula: C11H25NO2Si
• Molecular Weight: 231.41 g/mol
• CAS No.: 1616924-64-1

Description

“N-[2-[tert-butyl(dimethyl)silyl]oxyethyl]oxetan-3-amine” is a chemical compound. It is available for purchase from various chemical suppliers.

Scientific Research Applications

Asymmetric Synthesis of Amines

N-tert-Butanesulfinyl aldimines and ketimines serve as versatile intermediates for the asymmetric synthesis of amines, leveraging the tert-butanesulfinyl group for activation and as a chiral directing group. This methodology enables the efficient synthesis of highly enantioenriched amines, including alpha-branched and alpha,alpha-dibranched amines, alpha- and beta-amino acids, 1,2- and 1,3-amino alcohols, and alpha-trifluoromethyl amines, thus highlighting the compound's significance in producing bioactive molecules with high stereoselectivity (Ellman, Owens, & Tang, 2002).

Preparation of Substituted 3-Aminooxetanes

The oxetane ring is recognized for its utility in drug discovery as a bioisostere, with N-[2-[tert-butyl(dimethyl)silyl]oxyethyl]oxetan-3-amine facilitating access to structurally diverse 3-aminooxetanes. This approach underscores the compound's role in enabling straightforward synthesis routes to novel bioactive structures, expanding the toolkit available for medicinal chemistry applications (Hamzik & Brubaker, 2010).

Safety and Hazards

While specific safety and hazard information for “N-[2-[tert-butyl(dimethyl)silyl]oxyethyl]oxetan-3-amine” is not available in the search results, similar compounds are known to be sensitive to moisture, have an irritating odor, and are corrosive and flammable. They are recommended for use in anhydrous systems and under a fume hood.

Synthesis routes and methods

Procedure details

To a stirred solution of oxetan-3-one (1 g, 13.87 mmol) in methanol (40 mL) was added 2-(tert-butyl-dimethylsilanyloxy)-ethylamine (2.7 mg, 15.27 mmol). The mixture was stirred for 30 min at room temperature after cooling, Na(CN)BH3 was added portion-wise, followed by stirring at room temperature for 2 h. The reaction mixture was quenched with water, extracted with dichloromethane (3×30 mL). The organic part was concentrated, dried and purified by Combi-Flash column (eluted at 20-50% ethyl acetate in hexane) to get [2-(tert-butyl-dimethylsilanyloxy)-ethyl]-oxetan-3-yl-amine (8 g) (1.5 g, 46.71%) as a light yellow oil.